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Abstract
N-nitroso-esmolol is a nitrosamine drug substance related impurity (NDSRI) of Esmolol, a

short-acting beta-1 adrenergic receptor antagonist.[1] As with other N-nitrosamines, N-nitroso-
esmolol is a compound of concern due to its potential genotoxic and carcinogenic properties.

This technical guide provides a comprehensive overview of the chemical structure, properties,

and analytical considerations for N-nitroso-esmolol. It includes a summary of its

physicochemical properties, a discussion of its formation and toxicological mechanisms, and

detailed experimental protocols for its analysis. This document is intended to serve as a

valuable resource for researchers, scientists, and drug development professionals involved in

the quality control and safety assessment of pharmaceutical products.

Chemical Structure and Properties
N-nitroso-esmolol is the N-nitrosated derivative of the secondary amine moiety present in the

Esmolol molecule.[1] Its chemical name is methyl 3-[4-[2-hydroxy-3-[nitroso(propan-2-

yl)amino]propoxy]phenyl]propanoate.[2][3][4]
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Chemical Structure
IUPAC Name: methyl 3-[4-[2-hydroxy-3-[nitroso(propan-2-

yl)amino]propoxy]phenyl]propanoate[2][5][6]

Molecular Formula: C₁₆H₂₄N₂O₅[1][2][6][7][8][9][10][11]

SMILES: CC(C)N(CC(COC1=CC=C(C=C1)CCC(=O)OC)O)N=O[4][6][7][10][12]

InChI: InChI=1S/C16H24N2O5/c1-12(2)18(17-21)10-14(19)11-23-15-7-4-13(5-8-15)6-9-

16(20)22-3/h4-5,7-8,12,14,19H,6,9-11H2,1-3H3[5][6][7][10]

Physicochemical Properties
The following table summarizes the key physicochemical properties of N-nitroso-esmolol. It
should be noted that most of the available data are computed properties.

Property Value Source

Molecular Weight 324.37 g/mol [2][6][7][9][10][11]

Exact Mass 324.16852187 Da [2][6]

XLogP3-AA (logP) 2.1 [2][6]

Hydrogen Bond Donor Count 1 [2][6]

Hydrogen Bond Acceptor

Count
7 [2][6]

Rotatable Bond Count 10 [2][6]

Stereochemistry Racemic [7][10]

Formation and Synthesis
Formation
N-nitrosamines, including N-nitroso-esmolol, are typically formed from the reaction of a

secondary or tertiary amine with a nitrosating agent.[7] In the context of pharmaceutical

manufacturing, the secondary amine functionality in the Esmolol molecule can react with
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residual nitrites (a common nitrosating agent) under acidic conditions to form N-nitroso-
esmolol.[1] Potential sources of nitrites can include raw materials, excipients, and water used

in the manufacturing process.[13][14][15]

Synthesis for Reference Standard
The synthesis of N-nitroso-esmolol for use as an analytical reference standard typically

involves the controlled reaction of Esmolol with a nitrosating agent. A general laboratory-scale

synthesis protocol is provided below.

Disclaimer: This is a general procedure and should be performed by qualified personnel in a

suitable laboratory setting with appropriate safety precautions.

Objective: To synthesize N-nitroso-esmolol from Esmolol.

Materials:

Esmolol hydrochloride

Sodium nitrite (NaNO₂)

Hydrochloric acid (HCl)

Dichloromethane (CH₂Cl₂) or other suitable organic solvent

Saturated sodium bicarbonate solution

Anhydrous sodium sulfate

Deionized water

Procedure:

Dissolve a known quantity of Esmolol hydrochloride in deionized water and cool the solution

in an ice bath (0-5 °C).

Slowly add a solution of sodium nitrite in deionized water to the cooled Esmolol solution

while maintaining the temperature between 0-5 °C.
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Slowly add dilute hydrochloric acid dropwise to the reaction mixture to achieve an acidic pH

(typically pH 2-3), while vigorously stirring and maintaining the low temperature.

Monitor the reaction progress using a suitable technique (e.g., TLC or HPLC).

Once the reaction is complete, neutralize the mixture by carefully adding saturated sodium

bicarbonate solution until the pH is approximately 7-8.

Extract the aqueous layer multiple times with dichloromethane.

Combine the organic extracts and dry over anhydrous sodium sulfate.

Filter the solution and remove the solvent under reduced pressure to yield the crude N-
nitroso-esmolol.

Purify the crude product using column chromatography or another suitable purification

technique.

Characterize the final product using techniques such as ¹H-NMR, ¹³C-NMR, Mass

Spectrometry, and IR spectroscopy to confirm its identity and purity.

Analytical Methodologies
The detection and quantification of N-nitroso-esmolol at trace levels, as required by regulatory

agencies, necessitates highly sensitive and selective analytical methods. Liquid

chromatography coupled with tandem mass spectrometry (LC-MS/MS) is the preferred

technique for this purpose.[16][17][18][19][20][21]

Representative LC-MS/MS Method
The following is a representative experimental protocol for the analysis of N-nitroso-esmolol in
a drug substance. This method is provided as a template and requires optimization and

validation for a specific matrix.

Objective: To develop and validate a sensitive LC-MS/MS method for the quantification of N-
nitroso-esmolol.

Instrumentation:
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Ultra-Performance Liquid Chromatography (UPLC) system

Tandem Quadrupole Mass Spectrometer with an electrospray ionization (ESI) source

Chromatographic Conditions:

Parameter Condition

Column
C18 reversed-phase column (e.g., 100 mm x 2.1

mm, 1.8 µm)

Mobile Phase A 0.1% Formic acid in water

Mobile Phase B 0.1% Formic acid in acetonitrile or methanol

Gradient 5-95% B over 10 minutes (example)

Flow Rate 0.3 - 0.5 mL/min

Column Temperature 30 - 40 °C

Injection Volume 1 - 10 µL

Mass Spectrometry Conditions:

Parameter Condition

Ionization Mode Positive Electrospray Ionization (ESI+)

Acquisition Mode Multiple Reaction Monitoring (MRM)

Precursor Ion (Q1) [M+H]⁺ = 325.2 m/z

Product Ions (Q3)
To be determined by direct infusion of a

standard.

Source Parameters

Optimized for maximum sensitivity (e.g.,

capillary voltage, source temperature, gas

flows).

Sample Preparation (for Drug Substance):
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Accurately weigh approximately 100 mg of the drug substance into a suitable volumetric

flask.

Dissolve and dilute to volume with an appropriate solvent (e.g., methanol or a mixture of

methanol and water).

Further dilute the sample solution as needed to fit within the calibration curve range.

Filter the final solution through a 0.22 µm syringe filter into an autosampler vial.

Method Validation Parameters:

The method should be validated according to ICH guidelines, including:

Specificity

Limit of Detection (LOD) and Limit of Quantitation (LOQ)

Linearity and Range

Accuracy (Recovery)

Precision (Repeatability and Intermediate Precision)

Robustness

Toxicology and Signaling Pathways
Mechanism of Genotoxicity
The primary toxicological concern for N-nitrosamines is their potential to be mutagenic and

carcinogenic. The genotoxicity of N-nitrosamines is not direct; they require metabolic activation

to exert their effects.[5][22] This activation is primarily mediated by cytochrome P450 (CYP)

enzymes in the liver.[5][7][22]

The proposed mechanism involves the following steps:

α-Hydroxylation: The N-nitrosamine undergoes enzymatic hydroxylation at the α-carbon (the

carbon atom adjacent to the nitrosated nitrogen).[1][5][7][8]
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Formation of an Unstable Intermediate: This hydroxylation leads to the formation of an

unstable α-hydroxy-nitrosamine intermediate.

Decomposition and Formation of a Diazonium Ion: The intermediate spontaneously

decomposes, leading to the formation of a highly reactive diazonium ion.[1][5][8]

DNA Alkylation: The electrophilic diazonium ion can then react with nucleophilic sites on DNA

bases, leading to the formation of DNA adducts.[5][7][22]

Mutation and Carcinogenesis: If these DNA adducts are not repaired by cellular DNA repair

mechanisms, they can lead to mutations during DNA replication, which can initiate the

process of carcinogenesis.

For N-nitroso-esmolol, the isopropyl group and the other alkyl chain attached to the nitroso-

nitrogen are the sites for α-hydroxylation. Studies on other nitrosated beta-blockers, such as N-

nitroso-propranolol, have shown that they are genotoxic in various in vitro assays, supporting

this general mechanism for this class of compounds.[2][3][4][23]

Regulatory Acceptable Intake
Due to its potential genotoxicity, regulatory agencies have set strict limits on the acceptable

intake (AI) of N-nitroso-esmolol. The U.S. FDA has established an AI limit of 1500 ng/day for

N-nitroso-esmolol.[24][25]

Visualizations
Signaling Pathway: N-Nitrosamine Genotoxicity
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General Mechanism of N-Nitrosamine Genotoxicity
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Caption: General metabolic activation and genotoxicity pathway of N-nitrosamines.
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Experimental Workflow: Nitrosamine Impurity Analysis

Workflow for N-Nitrosamine Impurity Analysis
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Caption: A typical experimental workflow for the analysis of N-nitrosamine impurities.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 11 / 12 Tech Support

https://www.researchgate.net/publication/391682216_Development_and_Validation_of_a_Sensitive_LC-MSMS_Method_for_the_Determination_of_N-Nitroso-Atenolol_in_Atenolol-Based_Pharmaceuticals
https://pmc.ncbi.nlm.nih.gov/articles/PMC12135945/
https://pmc.ncbi.nlm.nih.gov/articles/PMC12135945/
https://www.mdpi.com/1422-0067/23/9/4559
https://www.mdpi.com/1422-0067/23/9/4559
https://nitrosamines.usp.org/t/fda-revisiting-the-mutagenicity-and-genotoxicity-of-n-nitroso-propranolol-in-bacterial-and-human-in-vitro-assays/6191
https://nitrosamines.usp.org/t/fda-revisiting-the-mutagenicity-and-genotoxicity-of-n-nitroso-propranolol-in-bacterial-and-human-in-vitro-assays/6191
https://nitrosamines.usp.org/t/fda-revisiting-the-mutagenicity-and-genotoxicity-of-n-nitroso-propranolol-in-bacterial-and-human-in-vitro-assays/6191
https://veeprho.com/impurities/n-nitroso-esmolol/
https://nitrosamines.usp.org/t/n-nitroso-esmolol/13080
https://nitrosamines.usp.org/t/n-nitroso-esmolol/13080
https://www.benchchem.com/product/b16333051/docs#an-in-depth-technical-guide-to-n-nitroso-esmolol-structure-properties-and-analysis
https://www.benchchem.com/product/b16333051/docs#an-in-depth-technical-guide-to-n-nitroso-esmolol-structure-properties-and-analysis
https://www.benchchem.com/product/b16333051/docs#an-in-depth-technical-guide-to-n-nitroso-esmolol-structure-properties-and-analysis
https://www.benchchem.com/product/b16333051/docs#an-in-depth-technical-guide-to-n-nitroso-esmolol-structure-properties-and-analysis
https://www.benchchem.com/product/b16333051?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b16333051?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Contact our Ph.D. Support Team for a compatibility check

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 12 / 12 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b16333051?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

